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Abstract
The unique structural and physicochemical properties of the adamantane cage—a rigid,

lipophilic, and three-dimensional diamondoid hydrocarbon—have long been leveraged in

medicinal chemistry to enhance the pharmacokinetic and pharmacodynamic profiles of

therapeutic agents.[1][2][3][4][5] When this privileged scaffold is integrated into the architecture

of ionic liquids (ILs), a novel class of "task-specific" materials emerges with tunable properties

and significant potential across diverse scientific disciplines. This technical guide provides a

comprehensive literature review of adamantyl-based ionic liquids (Ad-ILs), detailing their

synthesis, physicochemical properties, and burgeoning applications. It is intended for

researchers, scientists, and drug development professionals seeking to explore the unique

advantages offered by the fusion of the adamantane moiety with the versatile platform of ionic

liquids.
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Ionic liquids are salts with melting points below 100 °C, composed entirely of ions.[6] Their

negligible vapor pressure, high thermal stability, and wide electrochemical windows have

established them as "green" and highly tunable alternatives to volatile organic solvents in a

myriad of applications.[7][8][9] The concept of "task-specific ionic liquids" (TSILs) involves the

incorporation of functional groups into the cation or anion to impart specific chemical or

physical properties, thereby tailoring the IL for a particular application.[7][10][11]

The adamantyl group, with its distinct diamondoid structure, offers a compelling functional

moiety for the design of TSILs. Its key attributes include:

Lipophilicity and Hydrophobicity: The bulky, non-polar nature of the adamantane cage can

significantly increase the lipophilicity of the ionic liquid, influencing its solubility and

interactions with non-polar molecules and biological membranes.

Steric Hindrance: The three-dimensional structure of adamantane can introduce significant

steric bulk, which can influence the packing of ions in the liquid state and potentially lower

the melting point.

Rigidity and Scaffolding: The rigid adamantane framework can act as a scaffold, influencing

the spatial arrangement of other functional groups and creating specific binding pockets.

Biocompatibility and Bioactivity: Adamantane derivatives have a well-established history in

medicinal chemistry, with several approved drugs incorporating this moiety.[1][2][3][4][5] This

suggests that Ad-ILs may possess favorable biocompatibility and could be designed to have

specific biological activities.

This guide will explore how these fundamental properties of the adamantane group translate

into unique and advantageous characteristics when incorporated into ionic liquids.

Synthesis of Adamantyl-Based Ionic Liquids
The synthesis of adamantyl-based ionic liquids typically follows established methodologies for

the preparation of conventional ionic liquids, primarily involving a two-step process: N-alkylation

(quaternization) followed by anion metathesis (ion exchange).
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The most common approach involves the quaternization of a nitrogen-containing heterocycle

(such as 1-methylimidazole or pyridine) with an adamantyl-containing alkyl halide. The resulting

adamantyl-functionalized halide salt can then undergo anion exchange with a salt of the

desired anion (e.g., a lithium or sodium salt) to yield the final ionic liquid.

General Synthesis of Adamantyl-Based Ionic Liquids
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Caption: General workflow for the synthesis of adamantyl-based ionic liquids.
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Representative Experimental Protocols
While detailed protocols for a wide variety of Ad-ILs are not extensively reported, the following

are representative procedures based on established synthetic methods for analogous ionic

liquids.

Protocol 1: Synthesis of 1-(1-Adamantyl)-3-methylimidazolium Bromide

This protocol describes the direct attachment of the adamantyl group to the imidazolium cation.

Step 1: Reaction Setup: In a two-necked round-bottom flask equipped with a reflux

condenser and a nitrogen inlet, combine equimolar amounts of 1-methylimidazole and 1-

bromoadamantane in a suitable solvent such as acetonitrile.

Step 2: Reaction: Heat the mixture to reflux (approximately 82 °C for acetonitrile) and

maintain under a nitrogen atmosphere with vigorous stirring. The reaction progress can be

monitored by thin-layer chromatography (TLC). Due to the steric hindrance of the adamantyl

group, this reaction may require an extended period (e.g., 48-72 hours).

Step 3: Isolation and Purification: After cooling to room temperature, the resulting precipitate

is collected by filtration. The crude product is then washed multiple times with a solvent in

which the product is sparingly soluble but the starting materials are soluble (e.g., ethyl

acetate or diethyl ether) to remove any unreacted starting materials.

Step 4: Drying: The purified solid is dried under high vacuum at an elevated temperature

(e.g., 60-70 °C) for an extended period (e.g., 24-48 hours) to remove any residual solvent.

Step 5: Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR,

and mass spectrometry to confirm its structure and purity.

Protocol 2: Synthesis of 1-Butyl-3-methylimidazolium Adamantane-1-carboxylate

This protocol describes an Ad-IL where the adamantyl moiety is part of the anion.[1]

Step 1: Neutralization: In a round-bottom flask, dissolve adamantane-1-carboxylic acid in a

suitable solvent such as methanol.
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Step 2: Base Addition: To this solution, add an equimolar amount of 1-butyl-3-

methylimidazolium hydroxide solution dropwise with stirring at room temperature.

Step 3: Solvent Removal: After the addition is complete, remove the solvent and water under

reduced pressure using a rotary evaporator.

Step 4: Drying: The resulting ionic liquid is dried under high vacuum at an elevated

temperature to ensure the complete removal of any residual water or solvent.

Step 5: Characterization: The structure and purity of the final product are confirmed using ¹H

NMR, ¹³C NMR, and elemental analysis.

Protocol 3: Anion Metathesis for Adamantyl-Based Ionic Liquids

This protocol describes the exchange of the bromide anion from Protocol 1 with a different

anion, for example, bis(trifluoromethylsulfonyl)imide ([NTf₂]⁻).

Step 1: Dissolution: Dissolve the 1-(1-adamantyl)-3-methylimidazolium bromide in a suitable

solvent, such as dichloromethane or acetone.

Step 2: Anion Exchange: In a separate flask, dissolve an equimolar amount of lithium

bis(trifluoromethylsulfonyl)imide (Li[NTf₂]) in deionized water. Add the aqueous solution to

the solution of the adamantyl-imidazolium bromide and stir vigorously at room temperature

for several hours.

Step 3: Phase Separation: Transfer the mixture to a separatory funnel. The hydrophobic Ad-

IL with the [NTf₂]⁻ anion will form a separate organic phase.

Step 4: Washing: Wash the organic phase repeatedly with deionized water to remove any

residual lithium bromide. The completion of the halide removal can be tested by adding a few

drops of aqueous silver nitrate solution to the aqueous washings; the absence of a white

precipitate (AgBr) indicates complete removal.

Step 5: Drying and Solvent Removal: Dry the organic phase over an anhydrous drying agent

(e.g., MgSO₄), filter, and remove the solvent under reduced pressure.
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Step 6: Final Drying: Dry the resulting ionic liquid under high vacuum at an elevated

temperature to remove any residual solvent or water.

Physicochemical Properties of Adamantyl-Based
Ionic Liquids
The incorporation of the adamantyl group is expected to significantly influence the

physicochemical properties of ionic liquids. While extensive data across a wide range of Ad-ILs

is still emerging, some key trends can be identified.

Thermal Stability
The thermal stability of an ionic liquid is a critical parameter for its application in high-

temperature processes. It is typically evaluated using thermogravimetric analysis (TGA) to

determine the onset decomposition temperature (T_onset).

The assembly of ion pairs on the adamantane core has been shown to improve thermal

stability.[1] For a series of adamantane carboxylate-based ionic liquids with imidazolium

cations, the decomposition temperatures were found to be in the range of 250-300 °C. The

tetrahedral-like distribution of ion pairs is thought to contribute to this enhanced stability.[1]

Cation Anion T_onset (°C) Reference

1-Ethyl-3-

methylimidazolium

Adamantane-1-

carboxylate
~280 [1]

1-Butyl-3-

methylimidazolium

Adamantane-1-

carboxylate
~290 [1]

Table 1: Representative Thermal Decomposition Temperatures of Adamantane Carboxylate-

Based Ionic Liquids.

It is important to note that the thermal stability of ionic liquids is also highly dependent on the

nature of the anion.[12] For instance, ILs with halide anions generally exhibit lower thermal

stability compared to those with anions like bis(trifluoromethylsulfonyl)imide.

Melting Point and Glass Transition Temperature
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The melting point (T_m) or glass transition temperature (T_g) determines the liquid range of an

ionic liquid. The incorporation of the bulky and asymmetric adamantyl group can disrupt the

crystal lattice packing of the salt, often leading to a decrease in the melting point.[1] In some

cases, this can result in the formation of room-temperature ionic liquids (RTILs), defined as

salts with a melting temperature below 25 °C.[1] For example, ionic salts with adamantane

carboxylates and imidazolium cations have been reported as thermally stable RTILs.[1]

Viscosity and Ionic Conductivity
Viscosity and ionic conductivity are key transport properties that are crucial for applications in

electrochemistry and as reaction media. These two properties are inversely related; generally,

lower viscosity leads to higher ionic conductivity.

The viscosity of ionic liquids is influenced by factors such as ion size, shape, and

intermolecular interactions (e.g., van der Waals forces and hydrogen bonding). The introduction

of the large adamantyl group is expected to increase van der Waals interactions and potentially

increase viscosity. However, the disruption of ion packing by the bulky group could also lead to

an increase in free volume, which might counteract the increase in viscosity.

The ionic conductivity of an electrolyte is a measure of its ability to conduct an electric current

and is dependent on the number of charge carriers and their mobility. The mobility of the ions is

inversely proportional to the viscosity of the medium. Therefore, the structural changes that

affect viscosity will also impact ionic conductivity.

Quantitative data on the viscosity and ionic conductivity of a broad range of Ad-ILs are not yet

widely available in the literature. Further experimental studies are needed to fully elucidate the

structure-property relationships for these transport properties.

Applications of Adamantyl-Based Ionic Liquids
The unique combination of the properties of the adamantane moiety and the ionic liquid

framework opens up possibilities for a range of specialized applications.

Catalysis
Ionic liquids have been extensively studied as solvents and catalysts in organic synthesis,

offering advantages such as catalyst immobilization and recyclability.[8][9][13] The bulky
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adamantyl group in Ad-ILs can create a specific steric environment around a dissolved catalyst,

potentially influencing the selectivity of a reaction. Furthermore, the lipophilic nature of the

adamantyl group can enhance the solubility of non-polar reactants and catalysts in the ionic

liquid phase.

Role of Ad-ILs in Catalysis
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Caption: Conceptual workflow for catalysis using adamantyl-based ionic liquids.

Electrochemistry
The electrochemical stability window (ESW) of an electrolyte is the potential range over which it

is neither oxidized nor reduced.[14] Ionic liquids are known for their wide electrochemical

windows, making them suitable for use in batteries, supercapacitors, and electrodeposition.[10]

[15][16][17] The incorporation of the adamantyl group could potentially influence the ESW.
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While specific data for Ad-ILs is limited, adamantane-based solid electrolytes have shown high

electrochemical stability, suggesting that Ad-ILs may also exhibit wide electrochemical

windows.[2]

The ionic conductivity of Ad-ILs is a critical factor for their electrochemical applications. As

discussed previously, the bulky adamantyl group will likely have a significant impact on

conductivity, and further research is needed to optimize the structures of Ad-ILs for high

conductivity.

Drug Delivery
The field of drug delivery is arguably one of the most promising areas for the application of Ad-

ILs.[15][16][18] The well-documented role of the adamantane moiety in improving the

pharmacokinetic properties of drugs, combined with the ability of ionic liquids to enhance drug

solubility and permeability, creates a powerful synergy.[1][2][3][4][5]

Ad-ILs can be utilized in several ways in drug delivery:

As Solvents for Poorly Soluble Drugs: The tunable nature of ionic liquids allows for the

design of solvents that can dissolve drug molecules that are insoluble in both water and

common organic solvents.[5] The lipophilic adamantyl group may further enhance the

solubility of hydrophobic drugs.

As Permeation Enhancers: The amphiphilic nature of some Ad-ILs could allow them to

interact with biological membranes, transiently increasing their permeability and facilitating

the transport of drugs across the skin or other biological barriers.

As Active Pharmaceutical Ingredient-Ionic Liquids (API-ILs): In this approach, the drug

molecule itself is incorporated as either the cation or the anion of the ionic liquid. An

adamantane-containing drug could be paired with a suitable counter-ion to form a liquid salt,

potentially improving its solubility, stability, and bioavailability.
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Caption: Potential roles of adamantyl-based ionic liquids in drug delivery systems.

Future Outlook and Challenges
Adamantyl-based ionic liquids represent a promising class of functional materials with

significant potential, particularly in the fields of catalysis and drug delivery. The ability to

combine the unique properties of the adamantane scaffold with the tunability of ionic liquids

offers a powerful platform for the design of novel, task-specific materials.

However, several challenges need to be addressed to realize the full potential of Ad-ILs:

Synthesis and Cost: The synthesis of adamantane-containing precursors can be complex

and expensive, which may limit the large-scale production and commercial viability of Ad-ILs.

Comprehensive Characterization: There is a need for more systematic studies on the

physicochemical properties of a wider range of Ad-ILs with different cation and anion

combinations to establish clear structure-property relationships.
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Toxicity and Biocompatibility: While the adamantane moiety is present in several approved

drugs, the toxicity and biocompatibility of novel Ad-ILs must be thoroughly evaluated for any

biomedical applications.

Application-Specific Performance Data: More research is needed to demonstrate the

tangible benefits of Ad-ILs in specific applications, with comparative studies against

conventional ionic liquids and other materials.

Despite these challenges, the unique structural features of adamantyl-based ionic liquids make

them a fascinating area for future research. As our understanding of the interplay between the

adamantane moiety and the ionic liquid framework grows, we can expect to see the

development of novel Ad-ILs with tailored properties for a wide range of advanced applications.

References
[1] Tanaka, K., Hiraoka, T., Ishiguro, F., Jeon, J. H., & Chujo, Y. (2014). Adamantane ionic

liquids. RSC Advances, 4(53), 28107-28110. [Link]

[2] Philipp, M., Karger, N., & Wagner, N. (2022). Solid electrolyte based on 2-adamantanone for

all-solid-state lithium-ion batteries. Journal of Solid State Electrochemistry, 26(7), 1645-1652.

[Link]

[3] Zhang, C., Wang, W., Li, H., & Zhang, J. (2014). Synthesis, structure and properties of

imidazolium-based energetic ionic liquids. RSC Advances, 4(108), 63467-63477. [Link]

[4] Cipta, O., Alni, A., Mahlia, T. M. I., & Lee, H. W. (2021). Synthesis of pyridinium-based ionic

liquids and their application to improve Candida rugosa lipase stability in a methanol-water

solvent system. PeerJ, 9, e11795. [Link]

[5] Moshikur, R. M., Ali, M. K., & Goto, M. (2021). Ionic Liquids for Increasing the Solubility of

Sparingly Soluble Drug Molecules. In Application of Ionic Liquids in Drug Delivery (pp. 51-70).

Springer, Singapore. [Link]

[19] Liu, Y., Chen, J., & Li, K. (2021). Ionic liquids as effective additives to enhance the

solubility and permeation for puerarin and ferulic acid. RSC advances, 11(60), 38063-38070.

[Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 18 Tech Support

https://pubs.rsc.org/en/content/articlelanding/2014/ra/c4ra02575j
https://doi.org/10.1039/C4RA02575J
https://d-nb.info/1268516201/34
https://link.springer.com/article/10.1007/s10008-022-05205-w
https://pubs.rsc.org/en/content/articlelanding/2017/ra/c7ra05601j
https://doi.org/10.1039/C4RA10487K
https://journals.tubitak.gov.tr/chem/vol47/iss2/2/
https://peerj.com/articles/11795/
https://www.researchgate.net/publication/354177809_Ionic_Liquids_for_Increasing_the_Solubility_of_Sparingly_Soluble_Drug_Molecules
https://link.springer.com/chapter/10.1007/978-981-16-4365-1_4
https://pmc.ncbi.nlm.nih.gov/articles/PMC8979243/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8603417/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b460560?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[10] Visser, A. E., Swatloski, R. P., Reichert, W. M., Griffin, S. T., & Rogers, R. D. (2002). Task-

specific ionic liquids for the extraction of metal ions from aqueous solutions. Chemical

Communications, (1), 135-136. [Link]

[13] Kumar, A., & Kumar, S. (2021). Ionic liquids in C–H activation: synthesis and

functionalization of heterocycles and carbocycles. Organic & Biomolecular Chemistry, 19(36),

7759-7780. [Link]

[18] Moshikur, R. M., Ali, M. K., & Goto, M. (2021). Ionic Liquids for Increasing the Solubility of

Sparingly Soluble Drug Molecules. Application of Ionic Liquids in Drug Delivery, 51-70. [Link]

[12] Jin, L., Sun, Y., & Wang, J. (2007). Synthesis and optical properties of 1-alkyl-3-

methylimidazolium lauryl sulfate ionic liquids. Journal of oleo science, 56(11), 589-594. [Link]

[8] Dong, K., Liu, S., Zhang, S., & Wang, J. (2017). Effect of Ionic Composition on

Physicochemical Properties of Mono-Ether Functional Ionic Liquids. Molecules, 22(12), 2213.

[Link]

[20] Colonna, M., Berti, F., Fiorini, M., & Fina, A. (2022). Synthesis, Characterisation, and In

Vitro Evaluation of Biocompatibility, Antibacterial and Antitumor Activity of Imidazolium Ionic

Liquids. International Journal of Molecular Sciences, 23(21), 13359. [Link]

[21] Taylor & Francis Online. (n.d.). Electrochemical window – Knowledge and References.

[Link]

[22] Seidl, V., Romero, A. H., Heinemann, F. W., Scheurer, A., Vogel, C. S., Unruh, T., ... &

Meyer, K. (2022). A New Class of Task-Specific Imidazolium Salts and Ionic Liquids and Their

Corresponding Transition-Metal Complexes for Immobilization on Electrochemically Active

Surfaces. Chemistry–A European Journal, 28(4), e202103444. [Link]

Zhang, Y., Abdouss, M., & Beigi, A. A. M. (2021). Synthesis and characterization of

physicochemical properties of imidazolium-based ionic liquids and their application for

simultaneous removal of hydrogen sulfide and thiols from petroleum fractions. Journal of

Molecular Structure, 1230, 129917. [Link]

[23] B. S. Singh, M. A. Bustam, and N. S. A. Manan, “IONIC LIQUIDS: PREPARATIONS AND

LIMITATIONS,” Jurnal Teknologi, vol. 49, no. 1, Dec. 2010. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 18 Tech Support

https://pubs.rsc.org/en/content/articlelanding/2001/cc/b008041l
https://pubs.rsc.org/en/content/articlelanding/2002/cc/b108221a
https://pubs.rsc.org/en/content/articlelanding/2025/ob/d4ob02109f
https://pubs.rsc.org/en/content/articlelanding/2021/ob/d1ob01229a
https://kyushu-u.elsevierpure.com/en/publications/ionic-liquids-for-increasing-the-solubility-of-sparingly-soluble-/
https://kyushu-u.pure.elsevier.com/en/publications/ionic-liquids-for-increasing-the-solubility-of-sparingly-solubl
https://pubmed.ncbi.nlm.nih.gov/17710518/
https://pubmed.ncbi.nlm.nih.gov/17940369/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6749295/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6150280/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11125126/
https://www.mdpi.com/1422-0067/23/21/13359
https://ebrary.net/182571/engineering/ionic_conductivity_electrochemical_windows
https://www.tandfonline.com/doi/full/10.1080/25765299.2020.1769539
https://www.colibri.udelar.edu.uy/jspui/bitstream/20.500.12008/37936/1/101002chem202200100.pdf
https://chemistry-europe.onlinelibrary.wiley.com/doi/full/10.1002/chem.202103444
https://www.sciencedirect.com/science/article/pii/S002228602033018X
https://scholarhub.ui.ac.id/cgi/viewcontent.cgi?article=2040&context=science
https://scholar.utm.my/en/publications/ionic-liquids-preparations-and-limitations
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b460560?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[6] Zhang, S., Sun, N., He, X., Lu, X., & Zhang, X. (2007). Physicochemical Properties of

Nitrile-Functionalized Ionic Liquids. Journal of Chemical & Engineering Data, 52(6), 2269–

2274. [Link]

[24] Mehnert, C. P. (2005). Synthesis and applications of imidazolium-based ionic liquids and

their polymer derivatives. Inorganica Chimica Acta, 358(13), 3639-3652. [Link]

[25] Germán-Hernández, M., Pino, V., & Anderson, J. L. (2020). Task-specific ionic liquids:

Applications in sample preparation and the chemistry behind their selectivity. Journal of

Separation Science, 43(1), 194-213. [Link]

[26] Salas-de la Cruz, D., Lall-Ramnarine, S. I., Castranova, V., & Zhmurov, A. (2023).

Structural Origins of Viscosity in Imidazolium and Pyrrolidinium Ionic Liquids Coupled with the

NTf2– Anion. The Journal of Physical Chemistry B, 127(30), 6756-6767. [Link]

[27] Welton, T. (2004). Applications of ionic liquids in organic synthesis. Coordination Chemistry

Reviews, 248(21-24), 2459-2477. [Link]

[15] Rahman, M. A., & Al-Bahrani, M. (2022). Ionic Liquids' Role in Drug Delivery Systems and

Recent Advances. Journal of Drug Delivery and Therapeutics, 12(6-S), 213-219. [Link]

[16] Al-Sawafta, M. N., & Al-Mustafa, J. (2023). Ionic Liquids in Drug Delivery Systems.

Encyclopedia, 3(1), 304-315. [Link]

[28] Qureshi, Z. S., Deshmukh, K. M., & Bhanage, B. M. (2014). Applications of ionic liquids in

organic synthesis and catalysis. Clean Technologies and Environmental Policy, 16(8), 1487-

1513. [Link]

[17] Jin, L., Sun, Y., & Wang, J. (2007). Synthesis and Optical Properties of 1-Alkyl-3-

Methylimidazolium Lauryl Sulfate Ionic Liquids. Journal of Oleo Science, 56(11), 589-594.

[Link]

[29] Vraneš, M., Gadžurić, S., & Tot, A. (2024). Experimental and In Silico Comparative Study

of Physicochemical Properties and Antimicrobial Activity of Carboxylate Ionic Liquids.

Molecules, 29(15), 3505. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 18 Tech Support

http://www.ionike.com/d/file/download/article/licpils/2007/200705.pdf
https://pubs.acs.org/doi/abs/10.1021/je700344m
https://fileserver-az.core.ac.uk/download/pdf/229269949.pdf
https://core.ac.uk/display/82798580
https://www.researchgate.net/publication/357765670_Task-specific_ionic_liquids_Applications_in_sample_preparation_and_the_chemistry_behind_their_selectivity
https://www.researchgate.net/publication/335805252_Task-specific_ionic_liquids_Applications_in_sample_preparation_and_the_chemistry_behind_their_selectivity
https://pmc.ncbi.nlm.nih.gov/articles/PMC10364086/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10402097/
https://scispace.com/pdf/applications-of-ionic-liquids-in-organic-synthesis-471ye1s34v.pdf
https://typeset.io/papers/applications-of-ionic-liquids-in-organic-synthesis-41j9g6l9
https://www.hilarispublisher.com/open-access/ionic-liquids-role-in-drug-delivery-systems-and-recent-advances.pdf
https://www.hilarispublisher.com/open-access/ionic-liquids-role-in-drug-delivery-systems-and-recent-advances.pdf
https://encyclopedia.pub/entry/41860
https://encyclopedia.pub/entry/35811
https://ouci.dntb.gov.ua/en/works/4rjg8vY4/
https://www.ouci.dntb.gov.ua/en/works/bHk5LgVq/
https://www.researchgate.net/publication/6128465_Synthesis_and_Optical_Properties_of_1-Alkyl-3-Methylimidazolium_Lauryl_Sulfate_Ionic_Liquids
https://www.researchgate.net/publication/5895066_Synthesis_and_Optical_Properties_of_1-Alkyl-3-Methylimidazolium_Lauryl_Sulfate_Ionic_Liquids
https://www.mdpi.com/1420-3049/29/15/3668
https://www.mdpi.com/1420-3049/29/15/3505
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b460560?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[30] Naz, S., Khan, M. R., Khan, S. A., Ali, S., Khan, A., & Khan, S. (2022). Synthesis,

Characterization, Biological Evaluation, and In Silico Studies of Imidazolium-, Pyridinium-, and

Ammonium-Based Ionic Liquids Containing n-Butyl Side Chains. Molecules, 27(19), 6653.

[Link]

[9] Sharma, N., Datusalia, A. K., & Sharma, G. (2023). Catalytic Application of Ionic Liquids for

the Green Synthesis of Aromatic Five-Membered Nitrogen Heterocycles. Catalysts, 13(10),

1344. [Link]

[31] Ferreira, A. M., & V. P. (2021). Ionic Liquid-Based Materials for Biomedical Applications.

Polymers, 13(18), 3127. [Link]

[32] Wang, B., Zhang, Q., & Zhang, S. (2019). Beyond solvents and electrolytes: Ionic liquids-

based advanced functional materials. Chinese Journal of Chemical Engineering, 27(9), 1994-

2005. [Link]

[33] Neider, A., El-Azzouny, M., & El-Sayed, H. (2013). Physicochemical Properties of 20 Ionic

Liquids Prepared by the Carbonate-Based IL (CBILS) Process. Journal of Chemical &

Engineering Data, 58(8), 2249–2257. [Link]

[34] Olivier-Bourbigou, H., Magna, L., & Morvan, D. (2010). Ionic Liquids: Perspectives for

Organic and Catalytic Reactions. Applied Catalysis A: General, 373(1-2), 1-56. [Link]

[35] Zhang, X., & Chen, Y. (2020). a Electrochemical stability windows of various electrolyte

materials... ResearchGate. [Link]

[36] Zhang, Y., Zhao, Y., & Zhang, J. (2023). Synthesis, Characterization, and Physicochemical

Properties of New [Emim][BF3X] Complex Anion Ionic Liquids. ACS Omega, 8(51), 48821-

48830. [Link]

[37] Pimentel, A. S., & de la Cruz, J. C. (2014). Synthesis and Characterization of 1-Octyl-3-

Methylimidazolium Bromide [OMIM]Br Ionic Liquid As A Potential Antifungal Agent.

ResearchGate. [Link]

[38] Anouti, M., Caillon-Caravanier, M., Dridi, Y., Galiano, H., & Lemordant, D. (2008).

Physicochemical properties of ionic liquids: Melting points and phase diagrams. The Journal of

Physical Chemistry B, 112(43), 13643-13650. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 18 Tech Support

https://www.mdpi.com/1420-3049/27/19/6650
https://www.mdpi.com/1420-3049/27/19/6653
https://www.mdpi.com/2073-4344/15/10/931
https://www.mdpi.com/2073-4344/13/10/1344
https://pmc.ncbi.nlm.nih.gov/articles/PMC8471968/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8472856/
https://www.researchgate.net/publication/290789658_Beyond_solvents_and_electrolytes_Ionic_liquids-based_advanced_functional_materials
https://www.researchgate.net/publication/335805252_Task-specific_ionic_liquids_Applications_in_sample_preparation_and_the_chemistry_behind_their_selectivity
https://pmc.ncbi.nlm.nih.gov/articles/PMC11090035/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3806000/
https://www.researchgate.net/publication/223195404_Ionic_Liquids_Perspectives_for_Organic_and_Catalytic_Reactions
https://www.researchgate.net/publication/229158406_Ionic_Liquids_Perspectives_for_Organic_and_Catalytic_Reactions
https://www.researchgate.net/figure/a-Electrochemical-stability-windows-of-various-electrolyte-materials-predicted-by-using_fig3_350624591
https://www.researchgate.net/figure/a-Electrochemical-stability-windows-of-various-electrolyte-materials-investigated-by_fig5_344510005
https://pmc.ncbi.nlm.nih.gov/articles/PMC10785297/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10757279/
https://www.researchgate.net/publication/262203731_Synthesis_and_Characterization_of_1-Octyl-3-Methylimidazolium_Bromide_OMIMBr_Ionic_Liquid_As_A_Potential_Antifungal_Agent
https://www.researchgate.net/publication/262141071_Synthesis_and_Characterization_of_1-Octyl-3-Methylimidazolium_Bromide_OMIMBr_Ionic_Liquid_As_A_Potential_Antifungal_Agent
https://www.researchgate.net/publication/292488743_Physicochemical_properties_of_ionic_liquids_Melting_points_and_phase_diagrams
https://www.researchgate.net/publication/23136277_Physicochemical_properties_of_ionic_liquids_Melting_points_and_phase_diagrams
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b460560?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[39] Galiński, M., & Lewandowski, A. (2024). Ionic Liquids as Designed, Multi-Functional

Plasticizers for Biodegradable Polymeric Materials: A Mini-Review. Materials, 17(3), 717. [Link]

[40] Liu, Y., & Chen, Y. (2021). Multifunctional Applications of Ionic Liquids in Polymer Materials:

A Brief Review. Polymers, 13(16), 2748. [Link]

[14] Taylor & Francis. (n.d.). Electrochemical window – Knowledge and References. [Link]

[41] Mondal, T., & Sarkar, M. (2023). Study of Physicochemical Properties of Ionic Liquids.

ResearchGate. [Link]

[42] Liu, Y., Zhang, L., & Zhang, H. (2022). Robust Adamantane-Based Membranes with

Enhanced Conductivity for Vanadium Flow Battery Application. Membranes, 12(4), 395. [Link]

[43] Royal Society of Chemistry. (n.d.). General procedure for synthesis of bromide salts: SM3

3-Butyl. [Link]

[44] Yoon, H., & Yim, T. (2018). Comparative Study on Physicochemical Properties of Protic

Ionic Liquids Based on Allylammonium and Propylammonium Cations. ResearchGate. [Link]

[45] Fraser, K. J., & MacFarlane, D. R. (2007). The large scale synthesis of pure imidazolium

and pyrrolidinium ionic liquids. Dalton Transactions, (15), 1477-1483. [Link]

[46] Google Patents. (n.d.). US7763186B2 - Preparation and purification of ionic liquids and

precursors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Adamantane ionic liquids - RSC Advances (RSC Publishing) [pubs.rsc.org]

2. d-nb.info [d-nb.info]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 15 / 18 Tech Support

https://www.mdpi.com/1422-0067/25/3/1720
https://www.mdpi.com/1996-1944/17/3/717
https://pmc.ncbi.nlm.nih.gov/articles/PMC10180292/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8398863/
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/Electrochemical_window/
https://www.tandfonline.com/doi/full/10.1080/25765299.2020.1769539
https://www.researchgate.net/publication/376961718_Study_of_Physicochemical_Properties_of_Ionic_Liquids
https://www.researchgate.net/publication/376939988_Study_of_Physicochemical_Properties_of_Ionic_Liquids
https://www.mdpi.com/2073-4360/14/8/1552
https://www.mdpi.com/2077-0375/12/4/395
https://www.rsc.org/suppdata/ra/c4/c4ra00640b/c4ra00640b1.pdf
https://www.rsc.org/suppdata/c4/gc/c4gc00881a/c4gc00881a.pdf
https://www.researchgate.net/publication/263951954_Comparative_Study_on_Physicochemical_Properties_of_Protic_Ionic_Liquids_Based_on_Allylammonium_and_Propylammonium_Cations
https://www.researchgate.net/publication/326960100_Comparative_Study_on_Physicochemical_Properties_of_Protic_Ionic_Liquids_Based_on_Allylammonium_and_Propylammonium_Cations
https://www.researchgate.net/profile/Anurag-Chahande/post/How-to-purify-ionic-liquids/attachment/59d624a96cda7b8083a20325/AS%3A399383045656577%401472231746992/download/b615950h.pdf
https://www.researchgate.net/publication/6500481_The_large_scale_synthesis_of_pure_imidazolium_and_pyrrolidinium_ionic_liquids
https://patents.google.com/patent/US7763186B2/en
https://www.benchchem.com/product/b460560?utm_src=pdf-custom-synthesis#bc-rfq
https://pubs.rsc.org/en/content/articlelanding/2014/ra/c4ra02575j
https://d-nb.info/1268516201/34
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b460560?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Synthesis, structure and properties of imidazolium-based energetic ionic liquids - RSC
Advances (RSC Publishing) [pubs.rsc.org]

4. "Synthesis of pyridinium-based ionic liquids and their application to i" by OKTAVIANUS
CIPTA, ANITA ALNI et al. [journals.tubitak.gov.tr]

5. researchgate.net [researchgate.net]

6. ionike.com [ionike.com]

7. Task-Specific Ionic Liquids [sigmaaldrich.com]

8. Effect of Ionic Composition on Physicochemical Properties of Mono-Ether Functional Ionic
Liquids - PMC [pmc.ncbi.nlm.nih.gov]

9. mdpi.com [mdpi.com]

10. Task-specific ionic liquids for the extraction of metal ions from aqueous solutions -
Chemical Communications (RSC Publishing) [pubs.rsc.org]

11. Task-Specific Ionic Liquids [sigmaaldrich.com]

12. Synthesis and optical properties of 1-alkyl-3-methylimidazolium lauryl sulfate ionic liquids
- PubMed [pubmed.ncbi.nlm.nih.gov]

13. Ionic liquids in C–H activation: synthesis and functionalization of heterocycles and
carbocycles - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

14. taylorandfrancis.com [taylorandfrancis.com]

15. hilarispublisher.com [hilarispublisher.com]

16. encyclopedia.pub [encyclopedia.pub]

17. researchgate.net [researchgate.net]

18. kyushu-u.elsevierpure.com [kyushu-u.elsevierpure.com]

19. Ionic liquids as effective additives to enhance the solubility and permeation for puerarin
and ferulic acid - PMC [pmc.ncbi.nlm.nih.gov]

20. Synthesis, Characterisation, and In Vitro Evaluation of Biocompatibility, Antibacterial and
Antitumor Activity of Imidazolium Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]

21. Ionic Conductivity and Electrochemical Windows [ebrary.net]

22. colibri.udelar.edu.uy [colibri.udelar.edu.uy]

23. scholarhub.ui.ac.id [scholarhub.ui.ac.id]

24. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]

25. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 16 / 18 Tech Support

https://pubs.rsc.org/en/content/articlelanding/2017/ra/c7ra05601j
https://pubs.rsc.org/en/content/articlelanding/2017/ra/c7ra05601j
https://journals.tubitak.gov.tr/chem/vol47/iss2/2/
https://journals.tubitak.gov.tr/chem/vol47/iss2/2/
https://www.researchgate.net/publication/354177809_Ionic_Liquids_for_Increasing_the_Solubility_of_Sparingly_Soluble_Drug_Molecules
http://www.ionike.com/d/file/download/article/licpils/2007/200705.pdf
https://www.sigmaaldrich.com/SG/en/technical-documents/technical-article/chemistry-and-synthesis/reaction-design-and-optimization/task-specific-ionic
https://pmc.ncbi.nlm.nih.gov/articles/PMC6749295/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6749295/
https://www.mdpi.com/2073-4344/15/10/931
https://pubs.rsc.org/en/content/articlelanding/2001/cc/b008041l
https://pubs.rsc.org/en/content/articlelanding/2001/cc/b008041l
https://www.sigmaaldrich.com/JP/ja/technical-documents/technical-article/chemistry-and-synthesis/reaction-design-and-optimization/task-specific-ionic
https://pubmed.ncbi.nlm.nih.gov/17710518/
https://pubmed.ncbi.nlm.nih.gov/17710518/
https://pubs.rsc.org/en/content/articlelanding/2025/ob/d4ob02109f
https://pubs.rsc.org/en/content/articlelanding/2025/ob/d4ob02109f
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/Electrochemical_window/
https://www.hilarispublisher.com/open-access/ionic-liquids-role-in-drug-delivery-systems-and-recent-advances.pdf
https://encyclopedia.pub/entry/41860
https://www.researchgate.net/publication/6128465_Synthesis_and_Optical_Properties_of_1-Alkyl-3-Methylimidazolium_Lauryl_Sulfate_Ionic_Liquids
https://kyushu-u.elsevierpure.com/en/publications/ionic-liquids-for-increasing-the-solubility-of-sparingly-soluble-/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8979243/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8979243/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11125126/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11125126/
https://ebrary.net/182571/engineering/ionic_conductivity_electrochemical_windows
https://www.colibri.udelar.edu.uy/jspui/bitstream/20.500.12008/37936/1/101002chem202200100.pdf
https://scholarhub.ui.ac.id/cgi/viewcontent.cgi?article=2040&context=science
https://fileserver-az.core.ac.uk/download/pdf/229269949.pdf
https://www.researchgate.net/publication/357765670_Task-specific_ionic_liquids_Applications_in_sample_preparation_and_the_chemistry_behind_their_selectivity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b460560?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


26. Structural Origins of Viscosity in Imidazolium and Pyrrolidinium Ionic Liquids Coupled
with the NTf2– Anion - PMC [pmc.ncbi.nlm.nih.gov]

27. scispace.com [scispace.com]

28. Applications of ionic liquids in organic synthesis and catalysis [ouci.dntb.gov.ua]

29. Experimental and In Silico Comparative Study of Physicochemical Properties and
Antimicrobial Activity of Carboxylate Ionic Liquids | MDPI [mdpi.com]

30. mdpi.com [mdpi.com]

31. Ionic Liquid-Based Materials for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]

32. researchgate.net [researchgate.net]

33. Physicochemical Properties of 20 Ionic Liquids Prepared by the Carbonate-Based IL
(CBILS) Process - PMC [pmc.ncbi.nlm.nih.gov]

34. researchgate.net [researchgate.net]

35. researchgate.net [researchgate.net]

36. Synthesis, Characterization, and Physicochemical Properties of New [Emim][BF3X]
Complex Anion Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]

37. researchgate.net [researchgate.net]

38. researchgate.net [researchgate.net]

39. mdpi.com [mdpi.com]

40. Multifunctional Applications of Ionic Liquids in Polymer Materials: A Brief Review - PMC
[pmc.ncbi.nlm.nih.gov]

41. researchgate.net [researchgate.net]

42. mdpi.com [mdpi.com]

43. rsc.org [rsc.org]

44. researchgate.net [researchgate.net]

45. researchgate.net [researchgate.net]

46. US7763186B2 - Preparation and purification of ionic liquids and precursors - Google
Patents [patents.google.com]

To cite this document: BenchChem. [Adamantyl-Based Ionic Liquids: A Technical Guide for
Advanced Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b460560/docs#adamantyl-based-ionic-liquids-a-
technical-guide-for-advanced-applications]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 17 / 18 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10364086/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10364086/
https://scispace.com/pdf/applications-of-ionic-liquids-in-organic-synthesis-471ye1s34v.pdf
https://ouci.dntb.gov.ua/en/works/4rjg8vY4/
https://www.mdpi.com/1420-3049/29/15/3668
https://www.mdpi.com/1420-3049/29/15/3668
https://www.mdpi.com/1420-3049/27/19/6650
https://pmc.ncbi.nlm.nih.gov/articles/PMC8471968/
https://www.researchgate.net/publication/290789658_Beyond_solvents_and_electrolytes_Ionic_liquids-based_advanced_functional_materials
https://pmc.ncbi.nlm.nih.gov/articles/PMC11090035/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11090035/
https://www.researchgate.net/publication/223195404_Ionic_Liquids_Perspectives_for_Organic_and_Catalytic_Reactions
https://www.researchgate.net/figure/a-Electrochemical-stability-windows-of-various-electrolyte-materials-predicted-by-using_fig3_350624591
https://pmc.ncbi.nlm.nih.gov/articles/PMC10785297/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10785297/
https://www.researchgate.net/publication/262203731_Synthesis_and_Characterization_of_1-Octyl-3-Methylimidazolium_Bromide_OMIMBr_Ionic_Liquid_As_A_Potential_Antifungal_Agent
https://www.researchgate.net/publication/292488743_Physicochemical_properties_of_ionic_liquids_Melting_points_and_phase_diagrams
https://www.mdpi.com/1422-0067/25/3/1720
https://pmc.ncbi.nlm.nih.gov/articles/PMC10180292/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10180292/
https://www.researchgate.net/publication/376961718_Study_of_Physicochemical_Properties_of_Ionic_Liquids
https://www.mdpi.com/2073-4360/14/8/1552
https://www.rsc.org/suppdata/ra/c4/c4ra00640b/c4ra00640b1.pdf
https://www.researchgate.net/publication/263951954_Comparative_Study_on_Physicochemical_Properties_of_Protic_Ionic_Liquids_Based_on_Allylammonium_and_Propylammonium_Cations
https://www.researchgate.net/profile/Anurag-Chahande/post/How-to-purify-ionic-liquids/attachment/59d624a96cda7b8083a20325/AS%3A399383045656577%401472231746992/download/b615950h.pdf
https://patents.google.com/patent/US7763186B2/en
https://patents.google.com/patent/US7763186B2/en
https://www.benchchem.com/product/b460560/docs#adamantyl-based-ionic-liquids-a-technical-guide-for-advanced-applications
https://www.benchchem.com/product/b460560/docs#adamantyl-based-ionic-liquids-a-technical-guide-for-advanced-applications
https://www.benchchem.com/product/b460560/docs#adamantyl-based-ionic-liquids-a-technical-guide-for-advanced-applications
https://www.benchchem.com/product/b460560/docs#adamantyl-based-ionic-liquids-a-technical-guide-for-advanced-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b460560?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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